2-[(2-methoxybenzoyl)amino]-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[(2-methoxybenzoyl)amino]-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C17H18N2O3S/c1-18-16(21)14-11-7-5-9-13(11)23-17(14)19-15(20)10-6-3-4-8-12(10)22-2/h3-4,6,8H,5,7,9H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key: UKDUYRJDUWVFPK-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(SC2=C1CCC2)NC(=O)C3=CC=CC=C3OC
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

The compound “2-[(2-methoxybenzoyl)amino]-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide” is a complex organic molecule that contains several functional groups, including an amide, a benzoyl group, and a thiophene ring. Thiophene is a five-membered ring with four carbon atoms and one sulfur atom. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Scientific Research Applications

Anti-Inflammatory Properties

. They can be used in the treatment of conditions characterized by inflammation, such as arthritis, asthma, and inflammatory bowel disease.

Anti-Psychotic Applications

. They could potentially be used in the treatment of psychiatric disorders such as schizophrenia and bipolar disorder.

Anti-Arrhythmic Effects

. This suggests potential applications in the treatment of heart rhythm disorders.

Anti-Anxiety Applications

. They could potentially be used in the treatment of anxiety disorders.

Anti-Fungal Properties

. They could potentially be used in the treatment of fungal infections.

Antioxidant Properties

. This suggests potential applications in the prevention of oxidative stress-related diseases.

Anti-Mitotic Effects

. This suggests potential applications in the treatment of diseases characterized by abnormal cell division, such as cancer.

Anti-Microbial Properties

. They could potentially be used in the treatment of bacterial infections.

Mechanism of Action

Target of Action

The primary target of this compound is the STING protein . STING, or Stimulator of Interferon Genes, is an important immune-associated protein that localizes in the endoplasmic reticulum membrane . It is mainly produced in endothelial cells and immune-derived cells such as macrophages, dendritic cells (DCs), and B cells .

Mode of Action

Upon being activated by its agonists, STING triggers the IRF and NF-κB pathways . The compound, as a STING agonist, is believed to interact with the CDN-binding domain of the STING protein, forming two canonical hydrogen bonds, a π-π stacking interaction, as well as a π-cation interaction .

Result of Action

The compound’s action results in the activation of the innate immune responses, which can lead to antitumor efficacy . The compound increases the phosphorylation of the downstream signaling molecules (TBK1 and IRF3) of STING .

Action Environment

The compound’s mode of action suggests that it may be influenced by the presence of cyclic dinucleotides (cdns) in the cell, which can stimulate the sting protein .

Future Directions

The future research directions for this compound could involve studying its synthesis, properties, and potential applications, particularly in the field of medicinal chemistry given the biological activity exhibited by many thiophene derivatives.